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Introduction
Dihydrofolate reductase (DHFR) is a crucial enzyme in the folate metabolism pathway,

catalyzing the reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF) using

NADPH as a cofactor.[1][2][3][4] The biologically active form of THF is the (6S)-stereoisomer,

which serves as a one-carbon carrier in the synthesis of purines, thymidylate, and certain

amino acids.[2][5] This makes DHFR essential for cell proliferation and growth.[5]

Consequently, DHFR has become a significant therapeutic target for various diseases,

including cancer and bacterial infections, with inhibitors like methotrexate being widely used.[5]

[6]

This document provides a detailed protocol for measuring DHFR activity by monitoring the

decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

[3][7][8][9][10] This method is suitable for screening potential DHFR inhibitors and

characterizing the kinetic properties of the enzyme.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of DHFR in the folate metabolism pathway and the

general workflow for the enzyme activity assay.
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Caption: Role of DHFR in the folate metabolic pathway.

Preparation

Assay Execution

Data Acquisition & Analysis

Prepare Assay Buffer,
NADPH Solution, and

DHFR Substrate (DHF)

Mix Assay Buffer, NADPH,
and Enzyme/Sample in a

96-well plate

Prepare Enzyme Sample
(Cell lysate, purified enzyme)

Prepare Controls
(Positive, Negative, Background)

Initiate Reaction by
adding DHF Substrate

Measure Absorbance at 340 nm
in kinetic mode

Calculate DHFR Activity
from the rate of

NADPH oxidation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b8772586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8772586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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